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Compound of Interest

Methyl 2-bromo-6-
Compound Name:

hydroxybenzoate
CAS No.: 113763-37-4
Cat. No.: B3030946

Get Quote

Abstract & Strategic Value

Methyl 2-bromo-6-hydroxybenzoate (also known as methyl 6-bromosalicylate) is a high-
value trisubstituted benzene scaffold characterized by a "push-pull” electronic environment and
a sterically congested core. Its utility stems from three orthogonal reactive handles:

+ The Aryl Bromide (C2): A handle for transition-metal-catalyzed cross-coupling (Suzuki,
Sonogashira, Buchwald-Hartwig).

+ The Phenolic Hydroxyl (C6): A nucleophilic site for etherification or a directing group for C-H
activation.

* The Methyl Ester (C1): An electrophilic trap for cyclization or further functionalization.

This specific isomer is a "privileged structure"” for the synthesis of xanthones, chromones, and
biaryl atropisomers used in drug discovery. Its 1,2,6-substitution pattern allows for rapid access
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to tricyclic cores found in natural products (e.g., psorospermin) and bioactive kinase inhibitors.

Chemical Profile

Property Data

Chemical Name Methyl 2-bromo-6-hydroxybenzoate

CAS Number 113763-37-4

Molecular Formula CsH7BrOs

Molecular Weight 231.04 g/mol

Structure Benzene ring with -COOMe (1), -Br (2), -OH (6)
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DCM, THF, EtOAc, MeOH; sparingly

soluble in hexanes

Skin/Eye Irritant (H315, H319); Handle with

Key Hazard
standard PPE

Divergent Synthetic Workflows[1]

The following diagram illustrates the versatility of this building block. By selecting the
appropriate initial transformation, researchers can access distinct chemical spaces.

Biaryl Scaffolds Kinetic Resolution Axially Chiral
Suzuki Coupling) Ligands
Pd(0), Ar-B(OH)2 (
. Acid-Mediated
Methyl 2-bromo- Cu().ArOH Diaryl Ethers Cyclodehydration hENUES
6-hydroxybenzoate Base R-X (Ullmann Coupling) (Tricyclic Core)

Sonogashira +
Protected Scaffold Cyclization Benzofurans
(MOM/Bn Ether) (Cyclization)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body-img#application-note-methyl-2-bromo-6-hydroxybenzoate-in-advanced-organic-synthesis-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Figure 1: Divergent synthesis map showing access to biaryls, xanthones, and benzofurans
from the parent scaffold.

Application Protocols
Protocol A: Synthesis of Biaryl Scaffolds via Suzuki-
Miyaura Coupling

Context: The ortho-hydroxyl and ortho-ester groups create significant steric hindrance around
the bromine. Standard conditions (e.g., Pd(PPhs)4) often fail or proceed sluggishly. This
protocol utilizes SPhos, a bulky, electron-rich ligand designed to facilitate oxidative addition in
hindered substrates.

Materials:

Methyl 2-bromo-6-hydroxybenzoate (1.0 equiv)

Arylboronic acid (1.5 equiv)

Pd(OAC)z (2-5 mol%)

SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4-10 mol%)

K3POa (3.0 equiv)

Solvent: Toluene/Water (10:1 v/v)
Step-by-Step Procedure:

e Setup: In a glovebox or under argon flow, charge a resealable reaction vial with Methyl 2-
bromo-6-hydroxybenzoate (231 mg, 1.0 mmol), Arylboronic acid (1.5 mmol), Pd(OAc)z (11
mg, 0.05 mmol), SPhos (41 mg, 0.10 mmol), and finely ground KsPOa4 (636 mg, 3.0 mmol).

e Solvation: Add degassed Toluene (4 mL) and Water (0.4 mL). The biphasic system is crucial
for dissolving the inorganic base.

o Reaction: Seal the vial and heat to 90°C for 12—-18 hours. Vigorous stirring is essential to
ensure phase transfer.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body#application-note-methyl-2-bromo-6-hydroxybenzoate-in-advanced-organic-synthesis-1
https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body#application-note-methyl-2-bromo-6-hydroxybenzoate-in-advanced-organic-synthesis-1
https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body#application-note-methyl-2-bromo-6-hydroxybenzoate-in-advanced-organic-synthesis-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting bromide (Rf ~0.5) should
disappear.

e Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with 1M HCI (10
mL) to neutralize the phenoxide (ensure pH < 7). Wash with brine, dry over Na2S0Oa4, and
concentrate.

 Purification: Flash chromatography on silica gel.

Expert Insight: The free phenolic -OH can poison certain catalysts. If yields are <50%, protect
the phenol as a MOM-ether (Methoxymethyl ether) prior to coupling.

Protocol B: One-Pot Synthesis of Xanthones (Aryne
Insertion Strategy)

Context: This is an advanced "cascade" sequence. Instead of a stepwise Ullmann ether
synthesis followed by Friedel-Crafts, this protocol generates an aryne intermediate in situ,
which undergoes nucleophilic attack by the salicylate and subsequent cyclization.

Mechanism:
o Formation of a benzyne intermediate from a silyl-aryl-triflate precursor.

» Nucleophilic attack by the phenoxide of Methyl 2-bromo-6-hydroxybenzoate (acting as the
nucleophile here requires modifying the starting material to the non-brominated analog, OR
using the bromide as the electrophile in a classic Ullmann).

o Correction: For Methyl 2-bromo-6-hydroxybenzoate, the Bromine is the electrophile.
The classic route is Ullmann Ether Synthesis followed by Cyclization.

Revised Protocol (Classic Ullmann-Cyclization):
Materials:
o Methyl 2-bromo-6-hydroxybenzoate (1.0 equiv)

e Substituted Phenol (e.g., 4-methoxyphenol) (1.2 equiv)[1]
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Cul (10 mol%)

Ligand: N,N-Dimethylglycine or 2,2,6,6-tetramethylheptane-3,5-dione (20 mol%)

Cs2C0s3 (2.0 equiv)

Solvent: Dioxane or DMF[2]

Step-by-Step Procedure:

Coupling (Step 1): Combine the benzoate (1.0 mmol), phenol (1.2 mmol), Cul (19 mg),
Ligand, and Cs2COs in dry Dioxane (5 mL). Heat at 110°C for 24 hours under Argon.

o Workup: Filter through Celite, concentrate, and purify the intermediate diaryl ether.

o Cyclization (Step 2): Dissolve the diaryl ether intermediate in Eaton's Reagent (10% P20s in
Methanesulfonic acid) (2 mL per mmol).

o Reaction: Stir at 80°C for 2-4 hours. The ester is hydrolyzed and the resulting acid cyclizes
onto the electron-rich ring.

e Quench: Pour slowly onto crushed ice. The Xanthone product usually precipitates as a solid.
Filter and wash with water.

Troubleshooting & Optimization Matrix
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Issue

Probable Cause

Corrective Action

Low Conversion (Suzuki)

Pd catalyst poisoning by free -
OH

Protect -OH with MOM-CI or

Bn-Br before coupling.

Protodebromination

Reaction temperature too high

Lower temp to 70°C; switch to
Pd(dppf)Cl-.

Incomplete Cyclization

Ester hydrolysis is slow

Hydrolyze ester to acid
(LiIOH/THF) first, then use
SOCI2/AICIs for cyclization.

Black Precipitate

Pd black formation (instability)

Add additional ligand (SPhos)
or switch to precatalyst (e.g.,
XPhos Pd G2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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